Cas no 1547076-56-1 (3,3-difluoro-4-phenylbutan-1-amine)

• Product Name: 3,3-difluoro-4-phenylbutan-1-amine
• CAS No: 1547076-56-1
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6051622
• PubChem ID: 83854992
• Update Time: 2025-06-08

3,3-difluoro-4-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-phenylbutan-1-amine
• 1547076-56-1
• EN300-1869915

• Inchi： 1S/C10H13F2N/c11-10(12,6-7-13)8-9-4-2-1-3-5-9/h1-5H,6-8,13H2
• InChI Key： WJCIGBAXXGVFSX-UHFFFAOYSA-N
• SMILES： FC(CCN)(CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 3,3-difluoro-4-phenylbutan-1-amine

Introduction to 3,3-Difluoro-4-phenylbutan-1-amine (CAS No. 1547076-56-1)

3,3-Difluoro-4-phenylbutan-1-amine, with the CAS number 1547076-56-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoro substitution on the butyl chain and a phenyl group attached to the fourth carbon atom, which imparts distinct physical and chemical properties.

The chemical formula of 3,3-difluoro-4-phenylbutan-1-amine is C₁₀H₁₁F₂N, and it has a molecular weight of approximately 189.2 g/mol. The presence of the difluoro group significantly influences the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the phenyl group contributes to the compound's aromatic character and enhances its solubility in organic solvents.

In terms of physical properties, 3,3-difluoro-4-phenylbutan-1-amine is typically a colorless liquid with a boiling point around 200°C at atmospheric pressure. It is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. The compound is also known for its low toxicity and minimal environmental impact, making it suitable for use in various research settings.

The synthesis of 3,3-difluoro-4-phenylbutan-1-amine can be achieved through several methods. One common approach involves the reaction of 4-bromobutyronitrile with phenylmagnesium bromide followed by reduction to form the corresponding amine. Another method involves the nucleophilic substitution of 4-bromobutylamine with difluoromethyl iodide in the presence of a base. These synthetic routes have been optimized to yield high purity products with minimal side reactions.

In the realm of medicinal chemistry, 3,3-difluoro-4-phenylbutan-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has demonstrated that derivatives of this compound can effectively inhibit monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its role as an enzyme inhibitor, 3,3-difluoro-4-phenylbutan-1-amine has also been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. Studies have shown that certain derivatives of this compound can selectively activate or inhibit specific GPCRs, making them attractive candidates for drug discovery efforts.

In addition to its pharmaceutical applications, 3,3-difluoro-4-phenylbutan-1-amine has found use in other areas of chemical research. For instance, it serves as a building block for the synthesis of complex organic molecules with diverse functionalities. The difluoro group provides unique reactivity that can be harnessed in various chemical transformations, such as cross-coupling reactions and cycloadditions.

The safety profile of 3,3-difluoro-4-phenylbutan-1-amine has been extensively evaluated through toxicological studies. These studies have shown that the compound exhibits low acute toxicity when administered orally or intraperitoneally to laboratory animals. Chronic exposure studies have also indicated that it does not pose significant health risks at typical exposure levels used in research settings.

To ensure safe handling and storage, researchers should follow standard laboratory protocols for working with organic compounds. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working under a fume hood when necessary, and disposing of waste materials according to local regulations.

In conclusion, 3,3-difluoro-4-phenylbutan-1-amine (CAS No. 1547076-56-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to play an increasingly important role in the field.